Cas no 1206984-78-2 (3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea
• CAS No: 1206984-78-2
• MF: C₁₈H₁₉F₃N₂O₂S
• MW: 384.415873765945
• CID: 5959123
• PubChem ID: 45504521
• Update Time: 2025-10-12

3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea
• 1-[(4-thiophen-2-yloxan-4-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• AKOS024520915
• VU0522529-1
• 3-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea
• 1-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
• F5832-0118
• 1206984-78-2

• Inchi： 1S/C18H19F3N2O2S/c19-18(20,21)13-3-1-4-14(11-13)23-16(24)22-12-17(6-8-25-9-7-17)15-5-2-10-26-15/h1-5,10-11H,6-9,12H2,(H2,22,23,24)
• InChI Key： FOPUUZPBPWLLIC-UHFFFAOYSA-N
• SMILES： N(CC1(C2SC=CC=2)CCOCC1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 384.11193351g/mol
• Monoisotopic Mass: 384.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea

Introduction to 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea (CAS No: 1206984-78-2)

3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its CAS number 1206984-78-2, belongs to a class of heterocyclic ureas that have garnered attention due to their potential therapeutic applications. The structural features of this molecule, including the presence of a thiophene ring and a trifluoromethyl group, contribute to its unique chemical and biological properties.

The thiophene moiety is a key structural component that imparts specific electronic and steric properties to the molecule. Thiophenes are well-known for their role in various pharmaceuticals and agrochemicals, owing to their ability to interact with biological targets in a manner that can modulate physiological processes. In particular, the 2-thienyl group in this compound enhances its potential as a scaffold for drug discovery. The oxan-4-ylmethyl group further contributes to the molecular architecture by introducing a flexible alkyl chain that can influence both the solubility and binding affinity of the compound.

The presence of the trifluoromethyl group at the 3-position of the phenyl ring is another critical feature that enhances the pharmacological profile of 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to improve metabolic stability, lipophilicity, and binding affinity. This modification can significantly influence the compound's interaction with biological targets, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of urea-based compounds as pharmacological agents. Ureas have been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The structure of 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea incorporates several features that make it an attractive candidate for further investigation. The combination of a thiophene ring, an oxan-4-ylmethyl group, and a trifluoromethyl-substituted phenyl ring creates a molecule with diverse potential biological interactions.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to mimic natural products and biological molecules, making them valuable scaffolds for developing new drugs. The thiophene ring in 3-{4-(thiophen-2-yl)oxan-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea is particularly noteworthy, as it has been shown to interact with various biological targets in ways that could lead to therapeutic effects.

The oxan-4-ylmethyl group in this compound also plays a significant role in its pharmacological properties. This moiety can influence the molecule's solubility and permeability across biological membranes, which are critical factors in drug efficacy. Additionally, the presence of this group can affect the compound's ability to bind to biological targets, potentially enhancing its therapeutic activity.

The trifluoromethyl-substituted phenyl ring is another key feature that contributes to the unique properties of 3-{4-(thiophen-2-yl)oxan-4-ymlmethyl}-1-{(trifluoromethoxy)methoxy}phenyldiazolone (CAS No: 1206984{73}78{73}{83}{73}). Trifluoromethyl groups are known for their ability to enhance metabolic stability and lipophilicity, which can improve drug absorption and distribution. Furthermore, these groups can increase binding affinity by influencing electronic distributions at binding sites.

In conclusion, 3-{4-(thiophen{73}2{73}y{73})oxan{73}4{73}ymlmethyl}-1-{(trifluoromethoxy)methoxy}phenyldiazolone (CAS No: 12069847378738) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a thiophene ring, an oxan{73}4{73}ymlmethyl group, and a trifluoromethoxy)methoxy}phenyldiazolone (CAS No: 12069847378738), make it an attractive candidate for further investigation. Future studies should focus on elucidating its biological activities and exploring its potential as a lead compound for drug development.